Cas no 796963-32-1 (3-methylbicyclo[1.1.1]pentane-1-carbonitrile)

• Product Name: 3-methylbicyclo[1.1.1]pentane-1-carbonitrile
• CAS No: 796963-32-1
• MF: C₇H₉N
• MW: 107.153061628342
• CID: 4190727
• PubChem ID: 86010394
• Update Time: 2025-05-20

3-methylbicyclo[1.1.1]pentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-carbonitrile, 3-methyl-
• 3-methylbicyclo[1.1.1]pentane-1-carbonitrile
• 3-Methylbicyclo(1.1.1)pentane-1-carbonitrile
• SCHEMBL19766590
• 796963-32-1
• DTXSID601258240
• SB74564

• Inchi： 1S/C7H9N/c1-6-2-7(3-6,4-6)5-8/h2-4H2,1H3
• InChI Key： RNFOURVYTUHICP-UHFFFAOYSA-N
• SMILES： C12(C#N)CC(C)(C1)C2

Computed Properties

• Exact Mass: 107.073499291Da
• Monoisotopic Mass: 107.073499291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-methylbicyclo[1.1.1]pentane-1-carbonitrile

3-Methylbicyclo[1.1.1]Pentane-1-Carbonitrile: A Comprehensive Overview

The compound with CAS No 796963-32-1, commonly referred to as 3-methylbicyclo[1.1.1]pentane-1-carbonitrile, is a unique organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid and stable structures due to the presence of two or more rings fused together. The bicyclo[1.1.1]pentane framework is particularly notable for its high symmetry and resistance to conformational changes, making it an interesting subject for both theoretical and experimental studies.

3-Methylbicyclo[1.1.1]pentane-1-carbonitrile is synthesized through a variety of methods, including cycloaddition reactions, ring-closing metathesis, and other advanced organic synthesis techniques. The carbonitrile group (-CN) attached at the 1-position of the bicyclic system introduces additional functional complexity, enabling this compound to participate in a wide range of chemical reactions. Recent studies have highlighted its potential as a building block for constructing more complex molecular architectures, such as polycyclic compounds and heterocyclic systems.

One of the most intriguing aspects of 3-methylbicyclo[1.1.1]pentane-1-carbonitrile is its electronic properties. The conjugation between the carbonitrile group and the bicyclic framework can lead to unique electronic behaviors, which have been explored in the context of organic electronics and optoelectronic materials. Researchers have demonstrated that this compound can serve as a precursor for generating materials with tailored electronic properties, such as semiconductors and conductive polymers.

In terms of applications, 3-methylbicyclo[1.1.1]pentane-1-carbonitrile has shown promise in the field of drug discovery. Its rigid structure and functional groups make it an ideal candidate for designing bioactive molecules with specific pharmacological profiles. Recent studies have focused on its ability to act as a scaffold for creating ligands that target various biological pathways, including enzyme inhibition and receptor modulation.

The environmental impact of 3-methylbicyclo[1.1.1]pentane-1-carbonitrile has also been a topic of interest in recent research efforts. Due to its stability and resistance to degradation under normal conditions, this compound has been evaluated for its potential persistence in the environment and its effects on ecosystems.

From a synthetic perspective, 3-methylbicyclo[1.